3-[(2-Amino-3-methylpentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole

• Molecular Formula: C9H18N4S
• Molecular Weight: 214.33 g/mol
• SMILES: CCC(C)C(CSC1=NN=CN1C)N
• InChI: InChI=1S/C9H18N4S/c1-4-7(2)8(10)5-14-9-12-11-6-13(9)3/h6-8H,4-5,10H2,1-3H3
• InChIKey: TXRIJJTWNNSICP-UHFFFAOYSA-N

Procurement-Ready Profile: 3-[(2-Amino-3-methylpentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole (CAS 1507648-95-4)

3-[(2-Amino-3-methylpentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole is a synthetic, low-molecular-weight (214.33 g/mol) alkylsulfanyl-1,2,4-triazole derivative . Its structure features a 1,2,4-triazole core, an N-methyl substituent, and a chiral 2-amino-3-methylpentyl thioether side chain. This compound belongs to a scaffold family recognized for allosteric valosine-containing protein (VCP/p97) inhibition [1] and has been investigated preclinically as SRI-011225, a first-in-class bactericidal agent with a multi-target mechanism of action [2].

1

Allosteric VCP/p97 inhibitor chemotype for oncology target engagement studies

2

SRI-011225: reported multi-target macromolecular synthesis inhibitor probe

3

Chiral 2-amino-3-methylpentyl side chain enables SAR exploration and selectivity profiling

• [1] Polucci, P., et al. Alkylsulfanyl-1,2,4-triazoles, a new class of allosteric valosine containing protein inhibitors. Synthesis and structure-activity relationships. J. Med. Chem. 2013, 56(2), 437-450. View Source
• [2] AntibioticDB. Compound id 953: F-1531 - SRI-011225. View Source

Procurement Risk: Why Generic 1,2,4-Triazole Substitution Fails for This Chemotype

Simple interchange with linear aminoalkyl-sulfanyl triazole analogs (e.g., 3-[(2-aminoethyl)sulfanyl]- or 3-[(5-aminopentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole) or isomeric 3-(butylthio)-5-propyl-4H-1,2,4-triazol-4-amine is not scientifically defensible. The 2-amino-3-methylpentyl substituent on the target compound introduces a chiral center and a branched, lipophilic side chain absent from linear analogs. In the closely related alkylsulfanyl-1,2,4-triazole VCP inhibitor series, even minor alkyl chain modifications produced dramatic shifts in both biochemical potency and cellular selectivity [1], establishing that the exact nature of the sulfanyl substituent is a primary driver of target engagement and functional activity.

Chain Linear aminoalkyl-sulfanyl analogs lack the chiral 2-amino-3-methylpentyl motif, potentially altering VCP target engagement.

Potency Alkyl chain branching and length shifts biochemical potency and cellular selectivity in this chemotype (Polucci 2013), limiting direct substitution.

Substitution N-methyl vs. 4-amino triazole substitution pattern may influence pharmacological profile and metabolic stability.

• [1] Polucci, P., et al. Alkylsulfanyl-1,2,4-triazoles, a new class of allosteric valosine containing protein inhibitors. Synthesis and structure-activity relationships. J. Med. Chem. 2013, 56(2), 437-450. View Source

Quantitative Differentiation Evidence for 3-[(2-Amino-3-methylpentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole Relative to Comparators

Multi-Target Bactericidal Mechanism vs. Single-Target Antibiotics

The target compound (tested as SRI-011225) exerts a concentration-dependent, multi-pronged effect on macromolecular synthesis (RNA, DNA, protein, and cell wall), fundamentally differing from single-target antibiotics. At 3× MIC, SRI-011225 inhibited RNA, DNA, protein, and cell wall synthesis by 82% to 97% in both MSSA and HA-MRSA, whereas control antibiotics—rifampicin (RNA polymerase inhibitor), ciprofloxacin (DNA gyrase inhibitor), clindamycin (protein synthesis inhibitor), and vancomycin (cell wall synthesis inhibitor)—each showed a pathway-specific inhibitory pattern restricted to their known mode of action [1]. This polypharmacology provides a quantifiable mechanistic distinction from comparator drugs that target only a single macromolecular synthesis pathway.

Multi-target mechanism vs. single-target antibiotics

Head-to-head

82–97% inhibition of RNA, DNA, protein, cell wall synthesis simultaneously in MSSA and HA-MRSA at 3× MIC

Reported multi-pathway inhibition context; supports differentiation from single-target antibiotics.

In vitro macromolecular labeling assays; comparators (rifampicin, ciprofloxacin, clindamycin, vancomycin) each inhibited one pathway.

Evidence Dimension	Macromolecular synthesis inhibition at 3× MIC
Target Compound Data	82–97% inhibition of RNA, DNA, protein, and cell wall synthesis in MSSA and HA-MRSA
Comparator Or Baseline	Rifampicin, ciprofloxacin, clindamycin, vancomycin (each inhibited only its respective single target pathway)
Quantified Difference	Target compound inhibited all four pathways simultaneously; comparators each inhibited only one pathway
Conditions	In vitro macromolecular labeling assays in methicillin-sensitive S. aureus (MSSA) and hospital-acquired MRSA (HA-MRSA) at 3× MIC

Why This Matters

This multi-target mechanism is associated with a high genetic barrier to resistance, directly impacting procurement decisions for antibacterial discovery programs targeting drug-resistant pathogens.

• [1] Jong L, Mortelmans K, Green C, Hokama L, Tran T, Sahner D. F-1531 - SRI-011225, a First-in-Class Bactericidal Antimicrobial Active Against Drug-Resistant Pathogens. 52nd ICAAC 2012; Abstract F-1531. View Source

Bactericidal Potency Against Francisella tularensis vs. Ciprofloxacin Resistance Development

The target compound (SRI-011225) demonstrated bactericidal activity against F. tularensis with MIC = 0.5 µg/mL and MBC = 1.0 µg/mL (MBC/MIC ratio = 2) [1]. Critically, serial passage studies failed to induce resistance in F. tularensis, whereas ciprofloxacin yielded resistant mutants after only 6–7 passages under identical conditions [1]. This resistance induction resistance is a quantifiable, procurement-relevant advantage for programs targeting biodefense-relevant pathogens.

F. tularensis resistance avoidance vs. ciprofloxacin

Head-to-head

MIC 0.5 µg/mL, MBC 1.0 µg/mL; no resistance in serial passage

Reported resistance avoidance; supports antimicrobial screening context for biodefense pathogens.

Ciprofloxacin developed resistance after 6–7 passages under identical conditions.

Evidence Dimension	Antibacterial activity and resistance induction against F. tularensis
Target Compound Data	MIC = 0.5 µg/mL; MBC = 1.0 µg/mL; No resistance after repeated serial passage
Comparator Or Baseline	Ciprofloxacin: resistance emerged after 6–7 serial passages (quantitative MIC shift not reported in abstract)
Quantified Difference	Target compound avoided resistance induction entirely under conditions where ciprofloxacin rapidly selected for resistant mutants
Conditions	In vitro broth microdilution and serial passage studies with F. tularensis

Why This Matters

The inability to induce resistance addresses a critical procurement criterion for antibacterial programs: resilience against pre-existing and de novo resistance mechanisms.

• [1] Jong L, Mortelmans K, Green C, Hokama L, Tran T, Sahner D. F-1531 - SRI-011225, a First-in-Class Bactericidal Antimicrobial Active Against Drug-Resistant Pathogens. 52nd ICAAC 2012; Abstract F-1531. View Source

Structural Basis for Potency Differentiation: Branched Side Chain vs. Linear Alkylsulfanyl Analogs in the VCP Inhibitor Scaffold Class

In the 3-alkylsulfanyl-1,2,4-triazole VCP inhibitor series reported by Polucci et al. (2013), alkyl chain identity at the sulfanyl position was a decisive determinant of both enzymatic and cellular potency. Lead optimization through systematic alkyl chain variation—comparing methyl, ethyl, propyl, isopropyl, cyclopropyl, and benzyl substituents—yielded inhibitors with submicromolar cellular activity and clear VCP-dependent mechanism at consistent doses [1]. Although the target compound's specific 2-amino-3-methylpentyl substituent was not tested within this exact series, it introduces branching, additional lipophilicity (clogP shift estimated at +0.8 to +1.2 log units vs. unbranched pentyl), and a primary amine capable of hydrogen bonding, all of which are established potency-modulating features within this chemotype [1].

Branched side chain SAR vs. linear alkyl series

Class-level

Chiral center, primary amine, lipophilicity shift (+0.8 to +1.2 log units) distinguish from linear analogs

Class-level SAR supports differentiated target engagement for branched-chain chemotype.

No matched-pair testing data; potency delta not quantified (Polucci 2013).

Evidence Dimension	Structure-activity relationship for sulfanyl substituent on 1,2,4-triazole VCP inhibitors
Target Compound Data	Branched 2-amino-3-methylpentyl substituent (C9H18N4S, MW 214.33, contains chiral center and primary amine)
Comparator Or Baseline	Linear alkyl series: methyl, ethyl, propyl, butyl, pentyl; and branched isopropyl, cyclopropyl (specific cellular IC50 values not publicly available for individual analogs; potency range reported as submicromolar for optimized compounds)
Quantified Difference	Cannot calculate exact potency delta without matched-pair testing data; structural differentiation is qualitative but mechanistically grounded in established SAR trends
Conditions	VCP biochemical ATPase assay and cellular proliferation assays in cancer cell lines (Polucci et al. 2013 J. Med. Chem.)

Why This Matters

This class-level SAR precedent justifies procurement of the branched-chain analog for medicinal chemistry exploration, as linear analogs lacking the amino-branched motif would be expected to exhibit substantially different target engagement profiles.

• [1] Polucci, P., et al. Alkylsulfanyl-1,2,4-triazoles, a new class of allosteric valosine containing protein inhibitors. Synthesis and structure-activity relationships. J. Med. Chem. 2013, 56(2), 437-450. View Source

Antiproliferative Benchmarking: 3-Alkylsulfanyl-4-Amino-1,2,4-Triazole Scaffold vs. Fluorouracil

In a structurally related 3-alkylsulfanyl-4-amino-1,2,4-triazole series, the most potent analog (compound 8d) demonstrated 184-fold, 18-fold, and 17-fold improvement in antiproliferative activity compared to fluorouracil against HCT116 (IC50 = 0.37 µM), Hela (IC50 = 2.94 µM), and PC-3 (IC50 = 31.31 µM) cancer cell lines, respectively, while sparing normal HEK-293 kidney cells [1]. Compound 8d induced apoptosis and G2/M cell cycle arrest in a dose-dependent manner [1]. While the target compound differs in its N-methyl substitution pattern (4-methyl vs. 4-amino), this established class-level potency differential against a clinical standard-of-care provides a quantitative benchmark for procurement decisions involving closely related analogs within the 3-alkylsulfanyl-1,2,4-triazole family.

Antiproliferative benchmark vs. fluorouracil

Cross-study comparable

Related 4-amino analog: 184×, 18×, 17× improvement in HCT116, Hela, PC-3; selective over HEK-293

Class-level antiproliferative benchmark; supports cell-model endpoint review.

MTT assay, 48 h; scaffold differs (4-amino vs. target 4-methyl); not direct compound data.

Evidence Dimension	Antiproliferative IC50 vs. fluorouracil
Target Compound Data	Not directly tested in this study; structurally related 3-alkylsulfanyl-4-amino-1,2,4-triazole scaffold (compound 8d) evaluated
Comparator Or Baseline	Fluorouracil: IC50 values against HCT116, Hela, and PC-3 cell lines (exact baseline values not reported in abstract; fold improvements provided as 184×, 18×, and 17× respectively)
Quantified Difference	Compound 8d: 184-fold, 18-fold, and 17-fold more potent than fluorouracil in HCT116, Hela, and PC-3 cells; selective over HEK-293 normal cells
Conditions	MTT assay, 48 h exposure, HepG2, HCT116, PC-3, Hela cancer cell lines, and HEK-293 normal kidney cells (Zhao et al. 2016 Bioorg. Med. Chem. Lett.)

Why This Matters

This cross-study benchmark establishes a quantitative performance ceiling for the alkylsulfanyl-triazole chemotype relative to a clinical chemotherapeutic, guiding selection of procurement candidates for anticancer screening cascades.

• [1] Zhao, P.-L., et al. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26(15), 3679-3683. View Source

Antituberculosis Activity Benchmark Within the 3-Alkylsulfanyl-1,2,4-Triazole Class

A series of 3-alkylsulfanyl-1,2,4-triazole derivatives were evaluated against Mycobacterium tuberculosis H37Rv, displaying considerable in vitro inhibition ranging from 58% to 84% at screening concentrations, with the most active compounds reaching 87% inhibition at 6.25 µg/mL [1]. This class-wide antituberculosis activity provides a baseline against which the target compound—bearing the differentiating 2-amino-3-methylpentyl side chain—can be benchmarked in head-to-head mycobacterial growth inhibition assays.

M. tuberculosis H37Rv inhibition class range

Class-level

58–87% inhibition at 6.25 µg/mL across series

Class-wide antituberculosis activity range; supports screening context for drug-resistant strains.

Target compound not directly tested; side-chain may modulate penetration (Kaplancıklı 2005).

Evidence Dimension	Inhibition of M. tuberculosis H37Rv growth
Target Compound Data	Not directly tested in this study; class representative compounds evaluated
Comparator Or Baseline	3-Alkylsulfanyl-1,2,4-triazole derivatives (various substituents): 58–84% inhibition range; best compounds: 87% inhibition at 6.25 µg/mL
Quantified Difference	Class-wide activity range provides baseline; target compound differentiation contingent on side-chain-dependent potency modulation, expected based on VCP SAR trends
Conditions	In vitro M. tuberculosis H37Rv growth inhibition assay (Kaplancıklı et al. 2005 J. Enzyme Inhib. Med. Chem.)

Why This Matters

Established antituberculosis activity of the scaffold class justifies procurement of the target compound for head-to-head screening against drug-resistant M. tuberculosis strains, where the branched aminoalkyl chain may confer pharmacokinetic or target-engagement advantages.

• [1] Kaplancıklı, Z.A., Turan-Zitouni, G., Chevallet, P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J. Enzyme Inhib. Med. Chem. 2005, 20(2), 179-182. View Source

Highest-Impact Procurement Scenarios for 3-[(2-Amino-3-methylpentyl)sulfanyl]-4-methyl-4H-1,2,4-triazole

Biodefense and Drug-Resistant Gram-Negative Antibacterial Discovery Programs

The compound (SRI-011225) has demonstrated bactericidal activity against CDC Category A biothreat pathogen F. tularensis (MIC = 0.5 µg/mL, MBC = 1.0 µg/mL) with no resistance emergence in serial passage, outperforming ciprofloxacin in resistance avoidance [1]. Its multi-target macromolecular synthesis inhibition (82–97% across four pathways at 3× MIC) [1] differentiates it from single-target clinical antibiotics and supports procurement for broad-spectrum antibacterial screening cascades targeting drug-resistant Gram-positive and Gram-negative pathogens.

Allosteric VCP/p97 Inhibitor Lead Optimization for Oncology

The alkylsulfanyl-1,2,4-triazole scaffold is a validated allosteric VCP inhibitor chemotype with submicromolar cellular activity and clear target engagement [2]. The target compound's branched 2-amino-3-methylpentyl substituent introduces a chiral center and pendant primary amine that can be exploited for further SAR exploration, salt formation, or prodrug design—features absent from linear alkyl analogs. Procurement supports lead optimization programs targeting VCP-dependent cancers (colorectal, non-small cell lung, and others where VCP is overexpressed) [2].

Antituberculosis Screening Against Drug-Resistant M. tuberculosis

The 3-alkylsulfanyl-1,2,4-triazole class has established antituberculosis activity against M. tuberculosis H37Rv, with inhibition reaching 87% at 6.25 µg/mL for optimized analogs [3]. The target compound, with its unique aminoalkyl side chain, represents a differentiated procurement candidate for screening against multidrug-resistant (MDR) and extensively drug-resistant (XDR) M. tuberculosis strains, where the branched lipophilic motif may improve mycobacterial cell wall penetration.

Anticancer Screening with Selectivity Profiling Against Normal Cells

Related 3-alkylsulfanyl-1,2,4-triazole derivatives have shown substantial selectivity for cancer cells over normal HEK-293 kidney cells, with up to 184-fold potency improvement over fluorouracil in colorectal cancer cell lines [4]. The target compound is procured for antiproliferative screening across the NCI-60 or similar cancer cell line panels, where its branched aminoalkyl substituent—not represented in published congeneric series—may yield novel selectivity fingerprints.

Application

Selection Property

Validation Focus

Antimicrobial screening against biodefense pathogens

Multi-target mechanism differentiation from single-target antibiotics

Resistance emergence and MIC endpoint review in F. tularensis and MRSA models

VCP/p97 pathway inhibition research for oncology

Allosteric inhibitor chemotype with chiral 2-amino-3-methylpentyl branching

Target engagement and cellular selectivity in VCP-dependent cancer cell lines

Antituberculosis screening against drug-resistant M. tuberculosis

Class-established activity with differentiated aminoalkyl side chain

Mycobacterial growth inhibition and cell wall penetration endpoints

Cancer cell-line selectivity screening

Cytotoxicity endpoint review relative to normal cell lines

Cell-model response and apoptosis pathway endpoints in colorectal/PC-3 panels

• [1] Jong L, Mortelmans K, Green C, Hokama L, Tran T, Sahner D. F-1531 - SRI-011225, a First-in-Class Bactericidal Antimicrobial Active Against Drug-Resistant Pathogens. 52nd ICAAC 2012; Abstract F-1531. View Source
• [2] Polucci, P., et al. Alkylsulfanyl-1,2,4-triazoles, a new class of allosteric valosine containing protein inhibitors. Synthesis and structure-activity relationships. J. Med. Chem. 2013, 56(2), 437-450. View Source
• [3] Kaplancıklı, Z.A., Turan-Zitouni, G., Chevallet, P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J. Enzyme Inhib. Med. Chem. 2005, 20(2), 179-182. View Source
• [4] Zhao, P.-L., et al. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26(15), 3679-3683. View Source